Cas no 107756-02-5 (6-(1-methylethyl)-3-Pyridinemethanol)

6-(1-Methylethyl)-3-Pyridinemethanol is a pyridine derivative featuring a hydroxymethyl group at the 3-position and an isopropyl substituent at the 6-position. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which offer versatility in further chemical modifications. The hydroxymethyl group enables derivatization into esters, ethers, or other intermediates, while the isopropyl moiety may influence steric and electronic properties. Its structure suggests potential utility as a building block for ligands or bioactive molecules. The compound should be handled under standard laboratory conditions, with attention to stability and reactivity considerations typical of pyridine-based alcohols.

6-(1-methylethyl)-3-Pyridinemethanol structure

107756-02-5 structure

Product Name:6-(1-methylethyl)-3-Pyridinemethanol

CAS No:107756-02-5

MF:C₉H₁₃NO

MW:151.205622434616

CID:127686

PubChem ID:14444197

Update Time:2025-06-07

6-(1-methylethyl)-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

- 6-(1-methylethyl)-3-Pyridinemethanol
- (6-propan-2-ylpyridin-3-yl)methanol
- 3-Pyridinemethanol,6-(1-methylethyl)-
- 3-Pyridinemethanol,6-(1-methylethyl)-(9CI)
- SB54555
- GS2385
- (6-Isopropylpyridin-3-yl)methanol
- HPTMXNXYJNMZFM-UHFFFAOYSA-N
- 107756-02-5
- 5-hydroxymethyl-2-isopropylpyridine
- SCHEMBL5109247
- 3-Pyridinemethanol, 6-(1-methylethyl)-
- G70078
- DB-283180
- Inchi： 1S/C9H13NO/c1-7(2)9-4-3-8(6-11)5-10-9/h3-5,7,11H,6H2,1-2H3
- InChI Key： HPTMXNXYJNMZFM-UHFFFAOYSA-N
- SMILES： OCC1=CN=C(C=C1)C(C)C

Computed Properties

Exact Mass: 151.099714038g/mol
Monoisotopic Mass: 151.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 33.1Å²

6-(1-methylethyl)-3-Pyridinemethanol Pricemore >>

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